3-(3,5-dimethylisoxazol-4-yl)-N-(isochroman-3-ylmethyl)-N-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,5-dimethylisoxazol-4-yl)-N-(isochroman-3-ylmethyl)-N-methylpropanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known by the name DYRK1A inhibitor, which suggests its role in inhibiting the activity of the DYRK1A enzyme.
Scientific Research Applications
Isoxazole-Based Compounds in Anticancer Research
Isoxazole derivatives have been investigated for their potential as anticancer agents. A study synthesized a series of functionalized amino acid derivatives, including those with isoxazole rings, and evaluated their cytotoxicity against human cancer cell lines. Certain compounds demonstrated promising cytotoxicity in ovarian and oral cancers, suggesting their potential utility in designing new anticancer agents (Vivek Kumar et al., 2009).
Isoxazole in Synthetic Chemistry
Isoxazole chemistry has been utilized in various synthetic applications, including alkylation and regiospecific metalation. For instance, 3,5-dimethylisoxazole was alkylated to yield derivatives with secondary and tertiary alkyl groups, demonstrating the versatility of isoxazole compounds in synthetic chemistry (C. Kashima et al., 1973). Another study focused on the selective anion formation on 3,5-dialkylisoxazoles, enabling specific syntheses of disubstituted isoxazoles and corresponding β-diketones (D. Brunelle, 1981).
Isoxazole in Photoreactivity Studies
The photochemistry of isoxazoles, such as 3,5-dimethylisoxazole, has been studied, revealing complex reactions under UV irradiation. These studies contribute to understanding the photoreactivity of isoxazole compounds and their potential applications in photochemical syntheses (Cláudio M. Nunes et al., 2013).
properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3/c1-13-18(14(2)24-20-13)8-9-19(22)21(3)11-17-10-15-6-4-5-7-16(15)12-23-17/h4-7,17H,8-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCASSVMBBIAAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)N(C)CC2CC3=CC=CC=C3CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,5-dimethylisoxazol-4-yl)-N-(isochroman-3-ylmethyl)-N-methylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.